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Compound of Interest

Compound Name: ITD-1

Cat. No.: B2834361

For researchers, scientists, and drug development professionals working with ITD-1, a potent
and selective TGF-[3 pathway inhibitor, ensuring safe handling and proper disposal is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure laboratory environment.

Chemical Compound Information

Property Value

Compound Name ITD-1

CAS Number 1099644-42-4

Molecular Formula C27H29NO3

Molecular Weight 415.52 g/mol

Appearance Solid powder[1]

Solubility Soluble in DMSO, not in water[1]

Dry, dark, and at 0-4°C for short term (days to

Storage weeks) or -20°C for long term (months to years)

[1]

Personal Protective Equipment (PPE)
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Given that a specific Safety Data Sheet (SDS) for ITD-1 is not readily available, a conservative

approach based on the handling of similar dihydropyridine derivatives is recommended. The

following PPE is essential to minimize exposure and ensure personal safety.

PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles with Side
Shields

To protect against dust
particles and splashes of

solutions.

Face Shield

Recommended when handling
larger quantities of the powder
or when there is a significant

risk of splashing.

Hand Protection

Chemical-Impermeable Gloves
(e.g., Nitrile)

To prevent skin contact with
the powder and its solutions.
Gloves must be inspected
before use and changed
regularly, or immediately if

contaminated.[2]

Body Protection

Laboratory Coat

To protect skin and clothing

from contamination.

Chemical-Resistant Apron

Recommended when handling
larger quantities or when there
is a risk of significant

splashing.

Respiratory Protection

NIOSH-Approved Respirator

Required when handling the
powder outside of a certified
chemical fume hood to prevent
inhalation of fine particles. The
type of respirator should be
selected based on a risk

assessment.
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Operational Plan for Safe Handling

A systematic approach to handling ITD-1, from receipt to disposal, is crucial for laboratory
safety.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the compound name, CAS number,
and any hazard warnings.

» Storage: Store the compound in a cool, dry, and dark place, away from incompatible
materials, as per the recommended storage conditions.[1]

Preparation of Solutions

ITD-1 is typically dissolved in Dimethyl Sulfoxide (DMSO) for experimental use.

o Ventilation: All handling of the solid compound and preparation of solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

e Weighing: When weighing the powdered ITD-1, use an analytical balance within the fume
hood. Handle the powder carefully to avoid generating dust.

» Dissolving: Slowly add the weighed ITD-1 to the required volume of DMSO. Mix gently until
fully dissolved.

Experimental Use

» Containment: Conduct all experiments involving ITD-1 within a designated area, preferably a
chemical fume hood.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

o Decontamination: After each use, decontaminate all surfaces and equipment that have come
into contact with ITD-1.
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Disposal Plan

Proper disposal of ITD-1 and its associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container for
Solid ITD-1 Waste )
hazardous chemical waste.

Collect in a designated, sealed, and clearly
DMSO Solutions of ITD-1 labeled container for hazardous liquid chemical

waste. Do not pour down the drain.

) ) ) Dispose of in a designated solid hazardous
Contaminated Labware (e.qg., pipette tips, tubes) )
waste container.

Contaminated PPE (e.g., gloves, disposable lab  Place in a sealed bag and dispose of as

coats) hazardous waste.

General Disposal Guidelines:

o All waste must be disposed of in accordance with local, state, and federal regulations.
» Waste containers should be kept closed when not in use.

» Do not mix different types of chemical waste unless it is known to be safe.
Signaling Pathway and Experimental Workflow

Diagrams

To provide a clearer understanding of the context in which ITD-1 is used and the procedures for
its safe handling, the following diagrams are provided.
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Caption: TGF-f signaling pathway and the inhibitory action of ITD-1.
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Safe Handling Workflow for ITD-1

Preparation

Receive & Inspect
ITD-1

Store Appropriately

Don Personal
Protective Equipment

:

Weigh Powder in
Fume Hood

l

Dissolve in DMSO
in Fume Hood

Conduct Experiment
in Fume Hood

Decontaminate
Work Area & Equipment

Dispose of Solid & Liquid
Waste Appropriately

Doff & Dispose of
Contaminated PPE

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of ITD-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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